Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate

• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-propanoylamino]benzoate
• InChI: InChI=1S/C24H26N2O4S/c1-5-20-22(16-10-14-19(15-11-16)30-7-3)25-24(31-20)26(21(27)6-2)18-12-8-17(9-13-18)23(28)29-4/h8-15H,5-7H2,1-4H3
• InChI Key: GPOLGWNNLBFHLZ-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC=C(C=C2)C(=O)OC)C(=O)CC)C3=CC=C(C=C3)OCC

Description

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate, also known as Methyl ETB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB is not fully understood, but studies have shown that it inhibits the activity of certain enzymes involved in cancer cell proliferation and survival. Additionally, Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been shown to have a number of biochemical and physiological effects. Studies have shown that Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival, induce apoptosis in cancer cells, and induce the production of reactive oxygen species (ROS) in cancer cells. Additionally, Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB in lab experiments is its potent anti-cancer properties, which make it a promising candidate for the development of new cancer therapies. Additionally, Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. However, one of the limitations of using Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are numerous future directions for the study of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB. One potential direction is the development of new cancer therapies based on Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB and its potential applications in the treatment of inflammatory diseases. Other potential future directions include the development of new synthesis methods for Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB and the study of its potential toxicity and side effects.
Conclusion:
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate, or Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Studies have shown that Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has potent anti-cancer properties, anti-inflammatory and anti-oxidant properties, making it a promising candidate for the development of new cancer therapies and the treatment of inflammatory diseases. While there are some limitations to using Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB in lab experiments, there are numerous future directions for the study of this compound, including the development of new cancer therapies, the study of its mechanism of action, and the development of new synthesis methods.

Synthesis Methods

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB is synthesized through a multi-step process that involves the reaction of 4-ethoxybenzaldehyde with ethyl acetoacetate to form 4-ethoxy-3-(ethoxycarbonyl)but-2-enal. This intermediate is then reacted with thiourea to form 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoic acid, which is then esterified with methanol to form Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB.

Scientific Research Applications

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising applications of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB is in the field of cancer research. Studies have shown that Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has potent anti-cancer properties and can induce apoptosis in cancer cells. Additionally, Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.